N-(2-(thiophene-2-carboxamido)phenyl)benzofuran-2-carboxamide
Overview
Description
Thiophene-2-carboxamide derivatives are a class of compounds that have been the subject of much research due to their potential biological activity . They are typically synthesized from the reaction of thiophene-2-carbonylchloride with various reagents .
Synthesis Analysis
The synthesis of thiophene-2-carboxamide derivatives often involves heterocyclization of various substrates . For example, a multidentate ligand N,N′-bis((thiophene-2-carboxamide)propyl)piperazine has been synthesized from the reaction of thiophene-2-carbonylchloride and 1,4-bis(3-aminopropyl)piperazine .Molecular Structure Analysis
The molecular structure of thiophene-2-carboxamide derivatives can be analyzed using techniques such as FT-IR, 1H-NMR, and 13C-NMR spectroscopy . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Thiophene derivatives are known to undergo a variety of chemical reactions. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives .Scientific Research Applications
- The synthesized derivatives of thiophene-2-carboxamide have demonstrated significant antibacterial activity against both Gram-positive bacteria (such as Staphylococcus aureus and Bacillus subtilis) and Gram-negative bacteria (including Escherichia coli and Pseudomonas aeruginosa) .
- Notably, the amino thiophene-2-carboxamide derivative showed remarkable inhibition activity (62.0%) compared to ascorbic acid .
- The same amino thiophene-2-carboxamide derivative exhibited antioxidant properties, with an inhibition activity of 62.0% .
- This level of antioxidant activity is comparable to that of the reference antioxidant, ascorbic acid (88.44%) .
- While not explicitly mentioned in the cited studies, thiophene-2-carboxamide derivatives have been investigated for their potential anticancer properties .
- Thiophene-2-carboxamide derivatives belong to a class of compounds that have garnered attention due to their potential biological activities .
Antibacterial Activity
Antioxidant Properties
Molecular Docking Studies
Potential Anticancer Activity
Thiosemicarbazone and Thio/Carbohydrazone Analogs
Drug Design and Development
Future Directions
properties
IUPAC Name |
N-[2-(thiophene-2-carbonylamino)phenyl]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O3S/c23-19(17-12-13-6-1-4-9-16(13)25-17)21-14-7-2-3-8-15(14)22-20(24)18-10-5-11-26-18/h1-12H,(H,21,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXHZZBGCFBNXEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=CC=C3NC(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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